Cas no 1256787-89-9 (Methyl 4-chloro-5-(trifluoromethyl)picolinate)

• Product Name: Methyl 4-chloro-5-(trifluoromethyl)picolinate
• CAS No: 1256787-89-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802748
• Update Time: 2023-08-17

Methyl 4-chloro-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-5-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)6-2-5(9)4(3-13-6)8(10,11)12/h2-3H,1H3
• InChI Key： CYCORCQPMWSVHB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2